Cas no 13701-64-9 (diboron calcium tetraoxide)

• Product Name: diboron calcium tetraoxide
• CAS No: 13701-64-9
• MF: B₂CaO₄
• MW: 125.697599411011
• MDL: MFCD00049397
• CID: 49422
• PubChem ID: 329749500
• Update Time: 2025-11-02

diboron calcium tetraoxide Chemical and Physical Properties

Names and Identifiers

• diboron calcium tetraoxide
• Calcium metaborate
• Calcium borate
• calcium,oxido(oxo)borane
• CALCIUM-M-BORATE
• CALCIUM BORATE HYDRATE
• CalciuM Metaborate dihydrate
• Dimetaboric acid calcium salt
• Boric acid (HBO2), calcium salt
• CALCIUM METABORATE, 99.995%
• Puratronic99.992%(metalsbasis)
• MFCD00049397
• CALCIUM BORATE (CAB2O4)
• AKOS015903666
• BUTROL 9102
• EMADOX D 520
• Calcium;oxido(oxo)borane
• CALCIUMMETABORATE
• 13701-64-9
• CALCIUM HYPOBORATE (CAB2O4)
• E842U5MA6T
• Calcium hypoborate
• ILOKQJWLMPPMQU-UHFFFAOYSA-N
• CALCIUM DIOXOBORINATE
• DTXSID2094009
• EINECS 237-224-5
• Boric acid (HBO2), calcium salt (2:1)
• UNII-E842U5MA6T

• MDL： MFCD00049397
• Inchi： 1S/2BO2.Ca/c2*2-1-3;/q2*-1;+2
• InChI Key： ILOKQJWLMPPMQU-UHFFFAOYSA-N
• SMILES： [Ca+2].[O-]B=O.[O-]B=O

Computed Properties

• Exact Mass: 127.97700
• Monoisotopic Mass: 237.875872
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 7.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 138

Experimental Properties

• Color/Form: White crystals.
• Density: g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 80.26000
• LogP: -1.77220
• Solubility: Not determined
• Vapor Pressure: No data available

diboron calcium tetraoxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid organides Metalloid oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on diboron calcium tetraoxide

Research Briefing on Diboron Calcium Tetraoxide (CAS: 13701-64-9): Recent Advances and Applications

Diboron calcium tetraoxide (CAS: 13701-64-9) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and potential applications. Recent studies have explored its role in various biochemical processes, including its use as a catalyst in organic synthesis and its potential therapeutic applications. This briefing aims to provide an overview of the latest research developments related to diboron calcium tetraoxide, focusing on its synthesis, characterization, and biological activities.

One of the key areas of interest in recent research has been the synthesis and structural characterization of diboron calcium tetraoxide. Advanced spectroscopic techniques, such as X-ray diffraction (XRD) and nuclear magnetic resonance (NMR), have been employed to elucidate its molecular structure and bonding properties. These studies have revealed that diboron calcium tetraoxide exhibits a unique crystalline structure, which may contribute to its stability and reactivity in various chemical reactions. Furthermore, computational modeling has provided insights into the electronic properties of the compound, suggesting potential applications in materials science and catalysis.

In the pharmaceutical domain, diboron calcium tetraoxide has been investigated for its potential therapeutic effects. Preliminary in vitro studies have demonstrated its ability to modulate specific biochemical pathways, particularly those involved in inflammation and oxidative stress. For instance, recent findings indicate that the compound may act as a scavenger of reactive oxygen species (ROS), thereby offering protective effects against oxidative damage in cellular models. These observations have sparked interest in further exploring its potential as a novel therapeutic agent for conditions such as neurodegenerative diseases and cancer.

Another promising avenue of research involves the use of diboron calcium tetraoxide as a catalyst in organic synthesis. Its ability to facilitate selective bond formation has been leveraged in the development of new synthetic methodologies. Recent reports highlight its efficacy in promoting cross-coupling reactions, which are pivotal in the construction of complex organic molecules. These advancements not only enhance the toolkit available to synthetic chemists but also open up new possibilities for the efficient production of pharmaceuticals and fine chemicals.

Despite these promising developments, challenges remain in the large-scale production and application of diboron calcium tetraoxide. Issues such as solubility, stability under physiological conditions, and potential toxicity need to be addressed to fully realize its potential. Ongoing research is focused on optimizing synthesis protocols and evaluating the safety profile of the compound through rigorous preclinical studies. Collaborative efforts between academia and industry are expected to play a crucial role in overcoming these hurdles.

In conclusion, diboron calcium tetraoxide (CAS: 13701-64-9) represents a compound of significant interest in chemical biology and pharmaceutical research. Recent studies have shed light on its structural properties, biological activities, and catalytic potential, paving the way for future applications. As research progresses, it is anticipated that further insights will emerge, potentially leading to innovative therapeutic and industrial applications. This briefing underscores the importance of continued investigation into this versatile compound and its potential to address unmet needs in medicine and chemistry.